Tn Antigen
Tn Antigen
O-(N-acetyl-alpha-D-galactosaminyl)-L-serine is a non-proteinogenic L-amino acid that is N-acetyl-alpha-D-galactosamine linked via an alpha glycosidic bond to the O at position 3 of L-serine. It has a role as a tumour antigen. It is a L-serine derivative and a non-proteinogenic L-alpha-amino acid.
Tn Antigen is a protein antigen that is comprised of the monosaccharide N-acetylgalactosamine (GalNAc) bound to serine or threonine by O-linked glycosylation. Aberrant expression of Tn antigen by all blood cell lineages is associated with a rare hematological disorder called Tn-syndrome. Increased expression of this monosaccharide modification is also associated with some cancers and this antigen is being investigated for use as either a biomarker or therapeutic target for these associated malignancies.
Tn Antigen is a protein antigen that is comprised of the monosaccharide N-acetylgalactosamine (GalNAc) bound to serine or threonine by O-linked glycosylation. Aberrant expression of Tn antigen by all blood cell lineages is associated with a rare hematological disorder called Tn-syndrome. Increased expression of this monosaccharide modification is also associated with some cancers and this antigen is being investigated for use as either a biomarker or therapeutic target for these associated malignancies.
Brand Name:
Vulcanchem
CAS No.:
67262-86-6
VCID:
VC20771310
InChI:
InChI=1S/C11H20N2O8/c1-4(15)13-7-9(17)8(16)6(2-14)21-11(7)20-3-5(12)10(18)19/h5-9,11,14,16-17H,2-3,12H2,1H3,(H,13,15)(H,18,19)/t5-,6+,7+,8-,9+,11-/m0/s1
SMILES:
CC(=O)NC1C(C(C(OC1OCC(C(=O)O)N)CO)O)O
Molecular Formula:
C11H20N2O8
Molecular Weight:
308.29 g/mol
Tn Antigen
CAS No.: 67262-86-6
Cat. No.: VC20771310
Molecular Formula: C11H20N2O8
Molecular Weight: 308.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | O-(N-acetyl-alpha-D-galactosaminyl)-L-serine is a non-proteinogenic L-amino acid that is N-acetyl-alpha-D-galactosamine linked via an alpha glycosidic bond to the O at position 3 of L-serine. It has a role as a tumour antigen. It is a L-serine derivative and a non-proteinogenic L-alpha-amino acid. Tn Antigen is a protein antigen that is comprised of the monosaccharide N-acetylgalactosamine (GalNAc) bound to serine or threonine by O-linked glycosylation. Aberrant expression of Tn antigen by all blood cell lineages is associated with a rare hematological disorder called Tn-syndrome. Increased expression of this monosaccharide modification is also associated with some cancers and this antigen is being investigated for use as either a biomarker or therapeutic target for these associated malignancies. |
|---|---|
| CAS No. | 67262-86-6 |
| Molecular Formula | C11H20N2O8 |
| Molecular Weight | 308.29 g/mol |
| IUPAC Name | (2S)-3-[(2S,3R,4R,5R,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-aminopropanoic acid |
| Standard InChI | InChI=1S/C11H20N2O8/c1-4(15)13-7-9(17)8(16)6(2-14)21-11(7)20-3-5(12)10(18)19/h5-9,11,14,16-17H,2-3,12H2,1H3,(H,13,15)(H,18,19)/t5-,6+,7+,8-,9+,11-/m0/s1 |
| Standard InChI Key | REDMNGDGDYFZRE-WKWISIMFSA-N |
| Isomeric SMILES | CC(=O)N[C@@H]1[C@H]([C@H]([C@H](O[C@@H]1OC[C@@H](C(=O)O)N)CO)O)O |
| SMILES | CC(=O)NC1C(C(C(OC1OCC(C(=O)O)N)CO)O)O |
| Canonical SMILES | CC(=O)NC1C(C(C(OC1OCC(C(=O)O)N)CO)O)O |
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